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Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742

The Kojibiose Disaccharide: Structure and
Linkage

Kojibiose, systematically named 2-O-a-D-glucopyranosyl-D-glucose, is a glucobiose—a
disaccharide formed from two glucose units.[3][4] Its defining feature is the a-1,2-glycosidic
bond that connects the anomeric carbon (C1) of one glucose molecule to the hydroxyl group on
the second carbon (C2) of the other glucose molecule.[1][5] This specific linkage distinguishes
it from more common glucobioses like maltose (a-1,4) and isomaltose (0-1,6).[5]

The a-1,2 linkage confers significant biochemical properties. Notably, it is resistant to hydrolysis
by common mammalian digestive enzymes such as a-amylase and sucrase-isomaltase, which
are specific for other glycosidic bonds.[6] This resistance allows kojibiose to pass through the
upper gastrointestinal tract largely undigested, a key factor in its prebiotic activity.[6][7]

Natural Occurrence: Kojibiose is found in small quantities in natural products such as honey
(approximately 3%), sake, and beer.[8][9] It is also a known product of glucose caramelization.
[8][10] However, these sources are insufficient for practical isolation.[11]

Synthesis and Production of Kojibiose

The limited availability and high cost of kojibiose have historically hindered its study.[11] While
chemical synthesis is possible, it often involves low yields and the production of toxic waste.
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[11] Biotechnological methods, particularly enzymatic synthesis, have emerged as the most
efficient and scalable production routes.

Enzymatic Synthesis

The most successful methods for kojibiose production utilize enzymes that can catalyze the
formation of the a-1,2-glycosidic bond through transglucosylation.

Sucrose Phosphorylase (SPase): A highly efficient process uses sucrose phosphorylase
(SPase), particularly engineered variants from Bifidobacterium adolescentis.[2][11] In this
reaction, SPase transfers a glucose moiety from a donor substrate, sucrose, to an acceptor,
glucose, to form kojibiose and fructose.[6] Enzyme engineering, through techniques like
rational design and random mutagenesis, has led to the development of double mutant
enzymes (e.g., L3411_Q345S) with over 95% selectivity for kojibiose synthesis, significantly
improving yield and purity.[2][12] This process is attractive for industrial-scale production due to
the use of inexpensive substrates.[2]

Multi-Enzyme Systems: Another biotechnological approach involves a two-step enzymatic
cascade.[7]

o Dextransucrase: This enzyme, from Leuconostoc mesenteroides, catalyzes a
transglycosylation reaction between sucrose (donor) and lactose (acceptor) to form 4-O-3-D-
galactopyranosyl-kojibiose (4GK).[7][13]

» [3-Galactosidase: The intermediate trisaccharide is then hydrolyzed by 3-galactosidase from
Kluyveromyces lactis, which cleaves the galactose residue to yield pure kojibiose.[13][14]

This method can achieve a yield of 38% with high purity (=99%) after purification.[13]

Experimental Protocol: Kojibiose Synthesis via
Engineered SPase

This protocol is adapted from methodologies described for the synthesis using Bifidobacterium
adolescentis sucrose phosphorylase (BaSP) variants.[11][12][15]

1. Reaction Setup:
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e Substrates: Prepare a solution of 500 mM sucrose and 500 mM glucose in a suitable buffer
(e.g., 50 mM MOPS, pH 6.5-7.0) or in Milli-Q water, as the pH remains stable.[11][15]

e Enzyme: Add the purified, heat-stable BaSP variant (e.g., L3411_Q345S) to a final
concentration of 2 mg/mL.[11][12]

 Incubation: Maintain the reaction mixture at 55°C with gentle agitation.[11][12] The optimal
temperature for this heat-stable variant ensures high activity and stability over extended
periods.[6]

e Monitoring: Monitor the reaction progress by taking samples at regular intervals (e.g., every
4-8 hours) and analyzing them via HPLC to quantify the concentrations of sucrose, glucose,
fructose, and kojibiose.[15] The reaction typically reaches a high yield (e.g., 350 mM
kojibiose) within 24 hours.[12]

2. Reaction Termination and Product Purification:

o Termination: Stop the reaction by heat inactivation, for example, by boiling the mixture for 10
minutes.[15]

o Centrifugation: Centrifuge the mixture at high speed (e.g., 12,000 x g for 20 minutes) to
pellet the denatured enzyme and any other insoluble components.[15]

o Selective Fermentation: To remove residual glucose, sucrose, and the fructose byproduct,
treat the supernatant with baker's yeast (Saccharomyces cerevisiae). Add approximately 30
g/L of yeast and incubate at 30°C for 6-8 hours.[6][12] The yeast consumes the unwanted
mono- and disaccharides, leaving the non-fermentable kojibiose in solution.

o Crystallization: Remove the yeast cells by centrifugation. Evaporate the resulting solution to
increase the solute concentration (e.g., to a Brix value of 48).[12] Induce crystallization by
cooling the concentrated solution.

e Final Product: Collect the kojibiose crystals by filtration and wash with cold ethanol to
remove any remaining soluble impurities. The final product can achieve a purity exceeding
99.5%.[12]

Biological Significance and Applications
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Kojibiose exhibits several biological activities that make it a molecule of significant interest for
therapeutic and nutraceutical applications.

Prebiotic and Gut Health Modulator

Due to its resistance to digestion, kojibiose acts as a prebiotic.[6][16] It travels to the colon
where it is selectively fermented by beneficial gut bacteria, such as Bifidobacterium.[6][17] This
fermentation process leads to the production of short-chain fatty acids (SCFASs), which are
crucial for maintaining gut health and have systemic benefits.[6] Studies have shown that
conditioning a gut microbiota inoculum with kojibiose profoundly induces the growth of
bifidobacteria.[17] Its potential to modulate the gut microbiome makes it a promising functional

food ingredient for improving digestive health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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